Cas no 954635-52-0 (1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea)

• Product Name: 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea
• CAS No: 954635-52-0
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 6528370
• Update Time: 2025-05-21

1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea
• Urea, N-(4-chlorophenyl)-N'-[(5-oxo-1-phenyl-3-pyrrolidinyl)methyl]-

• Inchi： 1S/C18H18ClN3O2/c19-14-6-8-15(9-7-14)21-18(24)20-11-13-10-17(23)22(12-13)16-4-2-1-3-5-16/h1-9,13H,10-12H2,(H2,20,21,24)
• InChI Key： PNWVYULRZBUNAZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC1CC(=O)N(C2=CC=CC=C2)C1)=O

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 557.5±46.0 °C(Predicted)
• pka: 13.37±0.46(Predicted)

Additional information on 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea

Recent Advances in the Study of 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea (CAS: 954635-52-0)

1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea (CAS: 954635-52-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly focusing on its mechanism of action, pharmacokinetics, and applications in disease treatment. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in scientific research.

The compound has been investigated for its role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting key enzymes involved in inflammatory responses. The research demonstrated that 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea exhibits a high binding affinity to target proteins, suggesting its potential as a lead compound for developing anti-inflammatory drugs. The study utilized X-ray crystallography and molecular docking simulations to elucidate the compound's interaction with its biological targets.

Further investigations have explored the compound's pharmacokinetic properties. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. However, the study also noted challenges related to its solubility, which may require formulation optimization for clinical applications.

In addition to its anti-inflammatory potential, 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea has shown promise in oncology research. A 2024 study in Cancer Research revealed its ability to induce apoptosis in certain cancer cell lines by modulating the activity of apoptosis-related proteins. The compound's selective cytotoxicity towards cancer cells while sparing normal cells underscores its therapeutic potential. These findings have spurred interest in its development as a targeted cancer therapy.

Despite these advancements, challenges remain in the clinical translation of 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea. Issues such as dose optimization, potential off-target effects, and long-term safety profiles need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, 1-(4-chlorophenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea (CAS: 954635-52-0) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The compound's journey from bench to bedside will depend on continued innovation and interdisciplinary collaboration in the field of chemical biology and drug development.